(2Z)-2-Butenedioic Acid 1-Ethyl Ester
(2Z)-2-Butenedioic Acid 1-Ethyl Ester
Ethyl hydrogen fumarate, also known as diethylmaleate or monoethyl fumarate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl hydrogen fumarate exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Ethyl hydrogen fumarate has been primarily detected in urine. Within the cell, ethyl hydrogen fumarate is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
3990-03-2
VCID:
VC0041634
InChI:
InChI=1S/C6H8O4/c1-2-10-6(9)4-3-5(7)8/h3-4H,2H2,1H3,(H,7,8)
SMILES:
CCOC(=O)C=CC(=O)O
Molecular Formula:
C6H8O4
Molecular Weight:
144.12 g/mol
(2Z)-2-Butenedioic Acid 1-Ethyl Ester
CAS No.: 3990-03-2
Reference Standards
VCID: VC0041634
Molecular Formula: C6H8O4
Molecular Weight: 144.12 g/mol
CAS No. | 3990-03-2 |
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Product Name | (2Z)-2-Butenedioic Acid 1-Ethyl Ester |
Molecular Formula | C6H8O4 |
Molecular Weight | 144.12 g/mol |
IUPAC Name | 4-ethoxy-4-oxobut-2-enoic acid |
Standard InChI | InChI=1S/C6H8O4/c1-2-10-6(9)4-3-5(7)8/h3-4H,2H2,1H3,(H,7,8) |
Standard InChIKey | XLYMOEINVGRTEX-ARJAWSKDSA-N |
Isomeric SMILES | CCOC(=O)/C=C\C(=O)O |
SMILES | CCOC(=O)C=CC(=O)O |
Canonical SMILES | CCOC(=O)C=CC(=O)O |
Melting Point | 70.0 °C |
Physical Description | Solid |
Description | Ethyl hydrogen fumarate, also known as diethylmaleate or monoethyl fumarate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl hydrogen fumarate exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Ethyl hydrogen fumarate has been primarily detected in urine. Within the cell, ethyl hydrogen fumarate is primarily located in the cytoplasm. |
Synonyms | diethyl maleate diethyl maleic acid diester diethylmaleate ethyl hydrogen maleate ethyl maleate maleic acid diethyl ester maleic acid, ethyl ester monoethyl maleate |
PubChem Compound | 41331 |
Last Modified | Nov 11 2021 |
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